Cas no 1251624-57-3 (4-[(4-chlorophenyl)amino]-N,N-diethyl-7-methyl-1,8-naphthyridine-3-carboxamide)

4-[(4-chlorophenyl)amino]-N,N-diethyl-7-methyl-1,8-naphthyridine-3-carboxamide is a specialized naphthyridine derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a chlorophenylamino substituent and a diethylcarboxamide group, contributing to its unique physicochemical properties. The compound exhibits a well-defined molecular framework, making it suitable for structure-activity relationship (SAR) studies, particularly in the development of targeted therapeutics. Its synthetic versatility allows for further functionalization, enhancing its utility as an intermediate in drug discovery. The presence of both aromatic and amide functionalities may influence binding affinity in biological systems, suggesting relevance in enzyme inhibition or receptor modulation studies. This compound is typically characterized by high purity and stability under standard laboratory conditions.

4-[(4-chlorophenyl)amino]-N,N-diethyl-7-methyl-1,8-naphthyridine-3-carboxamide structure

1251624-57-3 structure

Product Name:4-[(4-chlorophenyl)amino]-N,N-diethyl-7-methyl-1,8-naphthyridine-3-carboxamide

CAS No:1251624-57-3

MF:C₂₀H₂₁ClN₄O

MW:368.859943151474

CID:5396262

Update Time:2025-06-08

4-[(4-chlorophenyl)amino]-N,N-diethyl-7-methyl-1,8-naphthyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

- 4-(4-chloroanilino)-N,N-diethyl-7-methyl-1,8-naphthyridine-3-carboxamide
- 1,8-Naphthyridine-3-carboxamide, 4-[(4-chlorophenyl)amino]-N,N-diethyl-7-methyl-
- 4-[(4-chlorophenyl)amino]-N,N-diethyl-7-methyl-1,8-naphthyridine-3-carboxamide
- Inchi： 1S/C20H21ClN4O/c1-4-25(5-2)20(26)17-12-22-19-16(11-6-13(3)23-19)18(17)24-15-9-7-14(21)8-10-15/h6-12H,4-5H2,1-3H3,(H,22,23,24)
- InChI Key： KAGYDXDIAFDLCT-UHFFFAOYSA-N
- SMILES： N1C2C(=CC=C(C)N=2)C(NC2=CC=C(Cl)C=C2)=C(C(N(CC)CC)=O)C=1

Experimental Properties

Density: 1.260±0.06 g/cm3(Predicted)
Boiling Point: 528.5±50.0 °C(Predicted)
pka: 5.19±0.30(Predicted)

4-[(4-chlorophenyl)amino]-N,N-diethyl-7-methyl-1,8-naphthyridine-3-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F3406-2853-2μmol	4-[(4-chlorophenyl)amino]-N,N-diethyl-7-methyl-1,8-naphthyridine-3-carboxamide	1251624-57-3	2μmol	$57.0	2023-09-10
Life Chemicals	F3406-2853-5μmol	4-[(4-chlorophenyl)amino]-N,N-diethyl-7-methyl-1,8-naphthyridine-3-carboxamide	1251624-57-3	5μmol	$63.0	2023-09-10
Life Chemicals	F3406-2853-1mg	4-[(4-chlorophenyl)amino]-N,N-diethyl-7-methyl-1,8-naphthyridine-3-carboxamide	1251624-57-3	1mg	$54.0	2023-09-10
Life Chemicals	F3406-2853-2mg	4-[(4-chlorophenyl)amino]-N,N-diethyl-7-methyl-1,8-naphthyridine-3-carboxamide	1251624-57-3	2mg	$59.0	2023-09-10
Life Chemicals	F3406-2853-3mg	4-[(4-chlorophenyl)amino]-N,N-diethyl-7-methyl-1,8-naphthyridine-3-carboxamide	1251624-57-3	3mg	$63.0	2023-09-10
Life Chemicals	F3406-2853-4mg	4-[(4-chlorophenyl)amino]-N,N-diethyl-7-methyl-1,8-naphthyridine-3-carboxamide	1251624-57-3	4mg	$66.0	2023-09-10
Life Chemicals	F3406-2853-5mg	4-[(4-chlorophenyl)amino]-N,N-diethyl-7-methyl-1,8-naphthyridine-3-carboxamide	1251624-57-3	5mg	$69.0	2023-09-10

4-[(4-chlorophenyl)amino]-N,N-diethyl-7-methyl-1,8-naphthyridine-3-carboxamide Related Literature

1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
2. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
3. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
5. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on 4-[(4-chlorophenyl)amino]-N,N-diethyl-7-methyl-1,8-naphthyridine-3-carboxamide

Recent Advances in the Study of 4-[(4-chlorophenyl)amino]-N,N-diethyl-7-methyl-1,8-naphthyridine-3-carboxamide (CAS: 1251624-57-3)

The compound 4-[(4-chlorophenyl)amino]-N,N-diethyl-7-methyl-1,8-naphthyridine-3-carboxamide (CAS: 1251624-57-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and biological activity.

Recent studies have highlighted the role of 4-[(4-chlorophenyl)amino]-N,N-diethyl-7-methyl-1,8-naphthyridine-3-carboxamide as a potent inhibitor of specific kinase pathways involved in inflammatory and oncogenic processes. The compound's unique chemical structure, characterized by the 1,8-naphthyridine core and chlorophenylamino moiety, contributes to its high selectivity and binding affinity towards target proteins. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the molecular interactions underlying its inhibitory effects.

In vitro and in vivo experiments have demonstrated promising results, particularly in the context of cancer therapy. The compound exhibits significant anti-proliferative activity against various cancer cell lines, including those resistant to conventional treatments. Mechanistic studies suggest that it induces apoptosis through the modulation of key signaling pathways, such as the PI3K/AKT and MAPK cascades. Additionally, its pharmacokinetic properties, including bioavailability and metabolic stability, have been optimized through structural modifications, enhancing its potential as a clinical candidate.

Further investigations have explored the compound's application in treating inflammatory diseases. Preclinical models of rheumatoid arthritis and inflammatory bowel disease have shown reduced disease severity upon administration of 4-[(4-chlorophenyl)amino]-N,N-diethyl-7-methyl-1,8-naphthyridine-3-carboxamide. These effects are attributed to its ability to suppress pro-inflammatory cytokine production and inhibit immune cell activation. The compound's dual role in oncology and immunology underscores its versatility and broad therapeutic potential.

Despite these advancements, challenges remain in translating these findings into clinical practice. Issues such as toxicity profiles, drug-drug interactions, and formulation stability require further investigation. Ongoing research aims to address these gaps through collaborative efforts between academic institutions and pharmaceutical companies. The development of derivative compounds with improved efficacy and safety profiles is also a key focus area.

In conclusion, 4-[(4-chlorophenyl)amino]-N,N-diethyl-7-methyl-1,8-naphthyridine-3-carboxamide represents a promising candidate for the treatment of cancer and inflammatory diseases. Its unique pharmacological properties and mechanistic insights provide a solid foundation for future drug development. Continued research and clinical trials will be essential to fully realize its therapeutic potential and bring it to market.